Cas no 331462-08-9 ((E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate)

• Product Name: (E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate
• CAS No: 331462-08-9
• MF: C₁₈H₁₈ClNO₂
• MW: 315.794023990631
• CID: 5270405
• Update Time: 2025-05-19

(E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• N-([4-(TERT-BUTYL)BENZOYL]OXY)-N-[(4-CHLOROPHENYL)METHYLENE]AMINE
• 1-(TERT-BUTYL)-4-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]BENZENE
• (E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate
• (E)-[(4-chlorophenyl)methylidene]amino4-tert-butylbenzoate
• [(E)-(4-chlorophenyl)methylideneamino] 4-tert-butylbenzoate
• 1-(tert-butyl)-4-[({[(4-chlorophenyl)methylene]amino}oxy)carbonyl]benzene

• Inchi： 1S/C18H18ClNO2/c1-18(2,3)15-8-6-14(7-9-15)17(21)22-20-12-13-4-10-16(19)11-5-13/h4-12H,1-3H3/b20-12+
• InChI Key： WTXUIPOQODBUBI-UDWIEESQSA-N
• SMILES： ClC1C=CC(=CC=1)/C=N/OC(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 5.7
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on (E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate

Research Briefing on (E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate (CAS: 331462-08-9)

The compound (E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate (CAS: 331462-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique Schiff base structure, exhibits promising biological activities, particularly in the context of antimicrobial and anticancer applications. Recent studies have explored its synthesis, mechanistic pathways, and potential therapeutic benefits, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of (E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate against multidrug-resistant bacterial strains. The compound demonstrated potent inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics. Mechanistic studies suggested that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. These findings highlight its potential as a novel antimicrobial agent, especially in the face of rising antibiotic resistance.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer potential of this compound. Using in vitro assays, researchers observed significant cytotoxicity against human breast cancer (MCF-7) and lung cancer (A549) cell lines. The compound induced apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Molecular docking simulations further revealed strong binding affinity to key oncogenic targets, such as EGFR and Bcl-2, suggesting a multi-targeted mechanism of action. These results underscore its potential as a scaffold for developing next-generation anticancer drugs.

The synthesis and optimization of (E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route using eco-friendly catalysts, improving scalability for industrial applications. Structural modifications, such as halogen substitutions on the phenyl ring, were explored to enhance bioavailability and reduce off-target effects. These advancements address critical challenges in transitioning the compound from bench to bedside.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate moderate metabolic stability in vivo, necessitating further derivatization to improve half-life. Additionally, toxicity profiles in animal models are under investigation to ensure safety. Collaborative efforts between academia and industry are underway to advance preclinical studies, with preliminary data expected in late 2024.

In conclusion, (E)-[(4-chlorophenyl)methylidene]amino 4-tert-butylbenzoate represents a versatile molecule with dual antimicrobial and anticancer properties. Its mechanistic insights and synthetic accessibility make it a compelling candidate for drug discovery pipelines. Future research should prioritize structure-activity relationship (SAR) studies and in vivo efficacy trials to unlock its full therapeutic potential.